Cas no 63167-29-3 (Propanedioic acid, (trifluoromethyl)-)

Propanedioic acid, (trifluoromethyl)- structure
63167-29-3 structure
Product Name:Propanedioic acid, (trifluoromethyl)-
CAS No:63167-29-3
MF:C4H3F3O4
MW:172.059432268143
CID:427115
PubChem ID:23168346
Update Time:2025-04-19

Propanedioic acid, (trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (trifluoromethyl)-
    • 2-(trifluoromethyl)propanedioic acid
    • SCHEMBL9420035
    • 63167-29-3
    • DTXSID00631171
    • (Trifluoromethyl)propanedioic acid
    • trifluoromethylmalonic acid
    • Inchi: 1S/C4H3F3O4/c5-4(6,7)1(2(8)9)3(10)11/h1H,(H,8,9)(H,10,11)
    • InChI Key: SRHMUBLEYKHPGK-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)O)C(=O)O)(F)F

Computed Properties

  • Exact Mass: 171.99829
  • Monoisotopic Mass: 171.99834306g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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